Cas no 497913-87-8 (2,2'-Bi-1,3,2-benzodioxaborole, 4,4',6,6'-tetramethyl-)

2,2'-Bi-1,3,2-benzodioxaborole, 4,4',6,6'-tetramethyl- structure

497913-87-8 structure

Product Name:2,2'-Bi-1,3,2-benzodioxaborole, 4,4',6,6'-tetramethyl-

CAS No:497913-87-8

Molecular Formula:C₁₆H₁₆B₂O₄

Molecular Weight:293.917844772339

CID:1535478

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2,2'-Bi-1,3,2-benzodioxaborole, 4,4',6,6'-tetramethyl- Properties

Names and Identifiers

- 2,2'-Bi-1,3,2-benzodioxaborole, 4,4',6,6'-tetramethyl-
- InChIKey： JPXAWTKEERCZNK-UHFFFAOYSA-N
- Inchi： 1S/C16H16B2O4/c1-9-5-11(3)15-13(7-9)19-17(21-15)18-20-14-8-10(2)6-12(4)16(14)22-18/h5-8H,1-4H3
- SMILES： O1C2=CC(C)=CC(C)=C2OB1B1OC2=C(C)C=C(C)C=C2O1

Computed Properties

Exact Mass: 292.13068

Experimental Properties

PSA: 36.92
Boiling Point: 388.8±52.0 °C(Predicted)
Density: 1.20±0.1 g/cm3(Predicted)

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